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Compound of Interest

Compound Name: 4,4'-Dibromobiphenyl-2,2'-diamine

Cat. No.: B183518 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling

precautions for 4,4'-Dibromobiphenyl-2,2'-diamine (CAS No. 136630-36-9). The information

presented is intended to assist laboratory personnel in minimizing risks and ensuring a safe

working environment.

Chemical Identification and Physical Properties
Identifier Value

Chemical Name 4,4'-Dibromobiphenyl-2,2'-diamine

Synonyms
2,2'-Diamino-4,4'-dibromobiphenyl; 4,4'-

Dibromo-2,2'-biphenyldiamine

CAS Number 136630-36-9

Molecular Formula C₁₂H₁₀Br₂N₂

Molecular Weight 342.03 g/mol

Appearance Solid

Melting Point 113-118 °C

Hazard Identification and Classification
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Signal Word: Danger

This chemical is classified as hazardous according to the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Hazardous to the Aquatic

Environment, Acute Hazard
1 H400: Very toxic to aquatic life

Note: The toxicological properties of this compound have not been fully investigated. The GHS

classification is based on available data.

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is the primary defense against

potential exposure.
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Protection Level Equipment Purpose

Primary Engineering Control Certified Chemical Fume Hood
To minimize inhalation

exposure to dust or vapors.[1]

Eye and Face Protection
Chemical Splash Goggles and

Face Shield

Goggles protect against

splashes; a face shield offers

broader protection, especially

when handling larger

quantities or during reactions

that could splash.[2][3]

Hand Protection
Chemical-Resistant Gloves

(e.g., Nitrile or Neoprene)

To prevent skin contact. It is

advisable to wear two pairs

(double-gloving) and change

them frequently.[1][4]

Body Protection
Flame-Resistant Laboratory

Coat

To protect skin and personal

clothing from contamination.[1]

Foot Protection
Closed-Toe, Chemical-

Resistant Shoes

To protect feet from spills and

falling objects.

Respiratory Protection NIOSH-Approved Respirator

Required when working

outside of a fume hood or

when engineering controls are

insufficient to control airborne

concentrations. The type of

respirator depends on the

specific conditions.[4]

Safe Handling and Storage
Handling

Work in a well-ventilated area, preferably within a certified chemical fume hood.[1][5]

Avoid direct contact with skin, eyes, and clothing.[1]

Prevent the formation of dust and aerosols.[1]
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Use non-sparking tools to prevent ignition sources.[1]

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke in the handling area.[1]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated area.[1][2]

Keep away from incompatible materials such as strong oxidizing agents.[2][3]

The storage container should be clearly labeled with the chemical name and any associated

hazards.

First Aid Measures
Exposure Route First Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1][2]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention if

irritation develops or persists.[1][2]

Eye Contact

Immediately rinse with water for several

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing. Seek immediate

medical attention.[1][2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison control

center or doctor immediately.[1]
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Accidental Release and Disposal
Accidental Release

Evacuate personnel from the area.

Wear appropriate personal protective equipment as outlined in Section 3.

Avoid generating dust.

Sweep up the spilled material and place it into a suitable, labeled container for disposal.[2]

Ventilate the area and wash the spill site after material pickup is complete.

Disposal
Dispose of waste in accordance with all applicable federal, state, and local regulations.

Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[6]

Firefighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[1]

Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal

decomposition or combustion.[7]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[1][2]

Experimental Protocols: Safe Handling Workflow
The following diagram illustrates a standard operating procedure for handling 4,4'-
Dibromobiphenyl-2,2'-diamine in a laboratory setting.
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Start: Handling 4,4'-Dibromobiphenyl-2,2'-diamine

Conduct Risk Assessment

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Certified
Chemical Fume Hood

Weigh Solid in Fume Hood
or Ventilated Enclosure

Prepare Solutions in
Fume Hood

Perform Experimental
Procedures

Decontaminate Work Area

Dispose of Waste Properly

End

Click to download full resolution via product page

Caption: Standard Operating Procedure for Handling 4,4'-Dibromobiphenyl-2,2'-diamine.
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Logical Relationships in Emergency Response
The following diagram outlines the decision-making process in the event of an accidental

exposure to 4,4'-Dibromobiphenyl-2,2'-diamine.

Accidental Exposure
Occurs

Inhalation? Skin Contact? Eye Contact? Ingestion?

Move to Fresh Air

Yes

Flush Skin with Water

Yes

Flush Eyes with Water

Yes

Rinse Mouth, Do Not
Induce Vomiting

Yes

Seek Immediate
Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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